Cas no 68716-61-0 (2,5-Pyrrolidinedione, 1-[(2-naphthalenylthio)methyl]-)

• Product name: 2,5-Pyrrolidinedione, 1-[(2-naphthalenylthio)methyl]-
• CAS No: 68716-61-0
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• CID: 1731015

2,5-Pyrrolidinedione, 1-[(2-naphthalenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(2-naphthalenylthio)methyl]-

• Inchi： 1S/C15H13NO2S/c17-14-7-8-15(18)16(14)10-19-13-6-5-11-3-1-2-4-12(11)9-13/h1-6,9H,7-8,10H2
• InChI Key： DAPCVKAJYDRDDH-UHFFFAOYSA-N
• SMILES： N1(CSC2=CC=C3C(=C2)C=CC=C3)C(=O)CCC1=O

Computed Properties

• Exact Mass: 271.06679

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 103-104 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 512.0±33.0 °C(Predicted)
• PSA: 37.38
• pka: -1.72±0.20(Predicted)